Cas no 2137987-58-5 ((5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanethiol)

• Product Name: (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanethiol
• CAS No: 2137987-58-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5973883
• PubChem ID: 165949800
• Update Time: 2025-08-05

(5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanethiol
• 2137987-58-5
• EN300-1117273
• (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanethiol

• Inchi： 1S/C10H13NO2S/c14-5-6-3-10(13-11-6)8-4-7-1-2-9(8)12-7/h3,7-9,14H,1-2,4-5H2
• InChI Key： PHZHQYVPWIGBNX-UHFFFAOYSA-N
• SMILES： SCC1C=C(C2CC3CCC2O3)ON=1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.3Ų

Additional information on (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanethiol

Research Brief on (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanethiol (CAS: 2137987-58-5): Recent Advances and Applications

The compound (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanethiol (CAS: 2137987-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. The 7-oxabicyclo[2.2.1]heptane (oxanorbornane) moiety confers rigidity and stereochemical complexity, while the 1,2-oxazole-thiol group provides a reactive handle for further derivatization. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for covalent inhibitors targeting cysteine residues in disease-relevant proteins.

In terms of synthetic methodology, advances have been made in the efficient preparation of this compound. A team at MIT developed a novel asymmetric catalytic route (Nature Chemistry, 2022) that improved the enantioselectivity of the key Diels-Alder step, achieving >95% ee for the oxanorbornane core. This breakthrough has enabled more efficient production of enantiopure material for biological evaluation.

Biological studies have revealed promising activity profiles. Research published in ACS Chemical Biology (2023) showed that derivatives of (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanethiol exhibit potent inhibition of the NLRP3 inflammasome, with IC50 values in the low micromolar range. The thiol group appears critical for this activity, likely through covalent modification of a key cysteine residue in the NLRP3 protein.

From a drug delivery perspective, the compound's properties have been explored in several contexts. A 2024 study in Molecular Pharmaceutics demonstrated its utility as a linker for antibody-drug conjugates (ADCs), where the thiol group enables site-specific conjugation to engineered cysteine residues on antibodies while maintaining excellent plasma stability.

Looking forward, several research groups are investigating the incorporation of this scaffold into targeted covalent inhibitors for oncology and inflammatory diseases. The unique three-dimensional structure offers potential advantages in overcoming drug resistance mechanisms, particularly in protein-protein interaction targets that have proven challenging for flat, aromatic systems.

In conclusion, (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanethiol represents an exciting platform for medicinal chemistry exploration. Its combination of structural novelty, synthetic accessibility, and demonstrated biological activity positions it as a valuable tool for drug discovery efforts. Future research directions likely include further optimization of its physicochemical properties and expansion of its applications in targeted therapies.